Cas no 2092093-35-9 (Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)-)
Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)-
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- Inchi: 1S/C8H12F2O2/c1-2-8(9,10)7(6(11)12)4-3-5-7/h2-5H2,1H3,(H,11,12)
- InChI Key: DZJUFHQNFJJABX-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)CC)(C(O)=O)CCC1
Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-300572-1.0g |
1-(1,1-difluoropropyl)cyclobutane-1-carboxylic acid |
2092093-35-9 | 1.0g |
$0.0 | 2023-02-28 |
Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)-
Exploring the Properties and Applications of Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- (CAS No. 2092093-35-9)
In the realm of specialty chemicals, Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- (CAS No. 2092093-35-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its cyclobutane ring and difluoropropyl substitution, is a subject of interest in pharmaceutical research, agrochemical development, and advanced material science. Its molecular formula and precise configuration make it a valuable intermediate for synthesizing complex molecules with tailored properties.
The growing demand for fluorinated compounds in modern chemistry has propelled research into derivatives like 1-(1,1-difluoropropyl)cyclobutanecarboxylic acid. Fluorination often enhances metabolic stability, bioavailability, and binding affinity in bioactive molecules, making this compound a hotspot for drug discovery. Researchers are particularly intrigued by its potential in designing enzyme inhibitors and receptor modulators, addressing challenges in diseases where traditional scaffolds fall short.
From an industrial perspective, CAS 2092093-35-9 is explored for its role in high-performance polymers and liquid crystals. The rigidity of the cyclobutane core combined with the polarity of fluorine atoms offers unique thermal and optical properties. Innovations in OLED materials and flexible electronics have further highlighted its relevance, aligning with trends toward sustainable and energy-efficient technologies.
Synthetic routes to produce Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- often involve ring-closing strategies or fluorination protocols, with recent advancements focusing on catalytic methods to improve yield and selectivity. Environmental considerations also drive interest in greener synthesis, such as photochemical or flow chemistry approaches, reducing waste and energy consumption.
For researchers querying "difluoropropyl cyclobutane derivatives" or "CAS 2092093-35-9 applications," this compound exemplifies the intersection of innovation and functionality. Its adaptability across disciplines—from medicinal chemistry to material engineering—ensures its place in cutting-edge scientific discourse. As industries prioritize molecular diversity and eco-friendly processes, compounds like this will remain pivotal in shaping future technologies.
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